Cas no 956961-78-7 (1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE)

1-(4-[1,1'-Biphenyl]-4-yl-1,3-thiazol-2-yl)-4-(3-thienyl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a biphenyl-thiazole core linked to a thienyl-substituted pyrazole amine. This structure confers potential utility in pharmaceutical and materials science research due to its conjugated aromatic systems and functional groups, which may enhance binding affinity or electronic properties. The presence of sulfur and nitrogen heteroatoms suggests reactivity suitable for further derivatization or coordination chemistry. Its rigid, planar architecture could be advantageous in applications requiring precise molecular recognition or optoelectronic performance. The compound's stability and synthetic accessibility make it a candidate for exploratory studies in medicinal chemistry or advanced material design.
1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE structure
956961-78-7 structure
Product Name:1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE
CAS No:956961-78-7
MF:C22H16N4S2
MW:400.519241333008
CID:5833085
PubChem ID:1480586
Update Time:2025-06-07

1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE
    • 1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-YLAMINE
    • 1-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-4-(thiophen-3-yl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 1-(4-[1,1'-biphenyl]-4-yl-2-thiazolyl)-4-(3-thienyl)-
    • 5T-0806
    • 956961-78-7
    • AKOS005094538
    • 2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-4-thiophen-3-ylpyrazol-3-amine
    • Inchi： 1S/C22H16N4S2/c23-21-19(18-10-11-27-13-18)12-24-26(21)22-25-20(14-28-22)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-14H,23H2
    • InChI Key： MWQRYHMZNFXTQQ-UHFFFAOYSA-N
    • SMILES： N1(C2=NC(C3=CC=C(C4=CC=CC=C4)C=C3)=CS2)C(N)=C(C2C=CSC=2)C=N1

Computed Properties

  • Exact Mass: 400.08163887g/mol
  • Monoisotopic Mass: 400.08163887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 652.8±65.0 °C(Predicted)
  • pka: -0.10±0.10(Predicted)

1-(4-[1,1'-BIPHENYL]-4-YL-1,3-THIAZOL-2-YL)-4-(3-THIENYL)-1H-PYRAZOL-5-AMINE Related Literature

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